Cas no 1251633-56-3 (3-(2-ethylpiperidine-1-carbonyl)-N-(3-methoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: 3-(2-ethylpiperidine-1-carbonyl)-N-(3-methoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251633-56-3
• MF: C₂₄H₂₈N₄O₂
• MW: 404.504725456238
• CID: 5397391
• Update Time: 2025-05-23

3-(2-ethylpiperidine-1-carbonyl)-N-(3-methoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• (2-ethylpiperidin-1-yl)-[4-(3-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• 3-(2-ethylpiperidine-1-carbonyl)-N-(3-methoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C24H28N4O2/c1-4-18-9-5-6-13-28(18)24(29)21-15-25-23-20(12-11-16(2)26-23)22(21)27-17-8-7-10-19(14-17)30-3/h7-8,10-12,14-15,18H,4-6,9,13H2,1-3H3,(H,25,26,27)
• InChI Key： MOXGBNBFNJWXFI-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1CC)(C1=C(NC2=CC=CC(OC)=C2)C2C(N=C1)=NC(C)=CC=2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-(2-ethylpiperidine-1-carbonyl)-N-(3-methoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine

Compound CAS No. 1251633-56-3: 3-(2-Ethylpiperidine-1-Carbonyl)-N-(3-Methoxyphenyl)-7-Methyl-1,8-Naphthyridin-4-Amine

The compound with CAS No. 1251633-56-3, named 3-(2-Ethylpiperidine-1-Carbonyl)-N-(3-Methoxyphenyl)-7-Methyl-1,8-Naphthyridin-4-Amine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of naphthyridines, which are known for their versatile applications in drug design and development. The structure of this compound is characterized by a naphthyridine ring system fused with a pyridine ring, which contributes to its unique electronic properties and reactivity.

The naphthyridine core of this compound plays a pivotal role in its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such heterocyclic systems in enhancing the bioavailability of therapeutic agents. The presence of the 2-Ethylpiperidine group attached to the naphthyridine ring further modulates the compound's pharmacodynamic properties, making it a promising candidate for drug delivery systems. Additionally, the methoxyphenyl group at position 4 introduces steric and electronic effects that can influence the compound's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed Stille coupling and HWE (Hartung-Wittig-Eschweiler) reaction to construct the naphthyridine framework with high precision. The incorporation of the ethyLPiperidine moiety has been achieved via amide bond formation under optimized conditions, ensuring high yields and purity.

In terms of applications, this compound has shown remarkable potential in the field of antiviral therapy. Studies conducted in vitro have demonstrated its ability to inhibit viral replication by targeting key enzymes involved in viral life cycles. Furthermore, its selective toxicity profile makes it a favorable candidate for developing antiviral drugs with minimal side effects. Ongoing clinical trials are exploring its efficacy against emerging viral pathogens, including coronaviruses and influenza viruses.

Beyond pharmacology, this compound has also found applications in the development of advanced materials. Its unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on optimizing its photoluminescence quantum yield (PLQY) through structural modifications, paving the way for its integration into next-generation display technologies.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, contributing to its recognition as a key molecule in contemporary chemical research. Its structure-function relationship has been thoroughly investigated using computational chemistry tools such as density functional theory (DFT) and molecular docking studies. These studies have provided valuable insights into its binding affinity with various biological targets, further solidifying its role in drug discovery.

In conclusion, CAS No. 1251633-56-3 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure, combined with advanced synthetic methodologies and innovative research approaches, positions it as a cornerstone for future advancements in pharmacology and materials science.